Cas no 934201-62-4 (8-(1-Chloroethyl)quinoline)

• Product Name: 8-(1-Chloroethyl)quinoline
• CAS No: 934201-62-4
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 5716450
• PubChem ID: 102274857
• Update Time: 2025-05-20

8-(1-Chloroethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-(1-chloroethyl)-
• SCHEMBL17541536
• 8-(1-Chloroethyl)quinoline
• 934201-62-4

• Inchi： 1S/C11H10ClN/c1-8(12)10-6-2-4-9-5-3-7-13-11(9)10/h2-8H,1H3
• InChI Key： CGOHBJGQWJADAB-UHFFFAOYSA-N
• SMILES： ClC(C)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 191.0501770g/mol
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±17.0 °C(Predicted)
• pka: 4.13±0.17(Predicted)

Additional information on 8-(1-Chloroethyl)quinoline

8-(1-Chloroethyl)Quinoline: A Comprehensive Overview

The compound 8-(1-Chloroethyl)Quinoline (CAS No. 934201-62-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The chloroethyl group attached at the 8-position of the quinoline ring introduces unique electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the potential of 8-(1-Chloroethyl)Quinoline as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel organic semiconductors, where its electronic properties contribute to enhanced charge transport characteristics. The chloroethyl group acts as a versatile functional group, enabling further modifications to tailor the material's properties for specific applications such as flexible electronics or photovoltaic devices.

In the realm of pharmacology, 8-(1-Chloroethyl)Quinoline has shown promise as a lead compound for drug discovery. Its ability to interact with various biological targets, including enzymes and receptors, has been extensively studied. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 8-(1-Chloroethyl)Quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and selectivity, ensuring scalability for industrial applications. The use of environmentally friendly solvents and catalysts has also been emphasized to align with green chemistry principles.

One of the most exciting developments involving 8-(1-Chloroethyl)Quinoline is its application in click chemistry. The chloroethyl group serves as an excellent leaving group, enabling efficient coupling reactions with various nucleophiles. This property has been exploited to create bioconjugates for drug delivery systems and diagnostic agents, opening new avenues in nanotechnology and personalized medicine.

From a structural perspective, the quinoline backbone provides a rigid aromatic system that enhances stability and bioavailability. The substitution pattern at the 8-position plays a critical role in determining the compound's reactivity and solubility. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding affinities of 8-(1-Chloroethyl)Quinoline with various biological targets.

In conclusion, 8-(1-Chloroethyl)Quinoline (CAS No. 934201-62-4) is a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.